Cas no 1037-02-1 (5(4H)-Oxazolone,4-[(3,4-dichlorophenyl)methylene]-2-phenyl-)

5(4H)-Oxazolone,4-[(3,4-dichlorophenyl)methylene]-2-phenyl- structure
1037-02-1 structure
Product Name:5(4H)-Oxazolone,4-[(3,4-dichlorophenyl)methylene]-2-phenyl-
CAS No:1037-02-1
MF:C16H9Cl2NO2
MW:318.154162168503
CID:219154
PubChem ID:5394069
Update Time:2025-04-19

5(4H)-Oxazolone,4-[(3,4-dichlorophenyl)methylene]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Oxazolone,4-[(3,4-dichlorophenyl)methylene]-2-phenyl-
    • 4-[(3,4-dichlorophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one
    • (3,4-dichloro-phenyl)-piperidin-4-yl-methanone, hydrochloride
    • 2-Phenyl-4-< 3,4-dichlor-benzyliden> -4H-< 1,3> oxazol-5-on
    • 4-(3,4-dichlorobenzoyl)piperidine hydrochloride
    • 4-(3,4-dichloro-benzylidene)-2-phenyl-4H-oxazol-5-one
    • 4-(3',4'-dichlorobenzylidene)-2-phenyl-4-oxazolone
    • 4-[(3,4-dichlorophenyl)carbonyl]piperidine hydrochloride
    • AC1Q3B8H
    • AG-C-00432
    • CTK1I4679
    • JSPY-st000280
    • SureCN7419542
    • T6495721
    • (4Z)-4-[(3,4-dichlorophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one
    • NSC-81084
    • SR-01000417468-1
    • (4Z)-4-(3,4-dichlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
    • MFCD00125907
    • NSC81084
    • AKOS001486597
    • SR-01000417468
    • (4Z)-4-[(3,4-DICHLOROPHENYL)METHYLIDENE]-2-PHENYL-4,5-DIHYDRO-1,3-OXAZOL-5-ONE
    • 1037-02-1
    • Inchi: 1S/C16H9Cl2NO2/c17-12-7-6-10(8-13(12)18)9-14-16(20)21-15(19-14)11-4-2-1-3-5-11/h1-9H/b14-9-
    • InChI Key: MYUAUDNSRVTJCU-ZROIWOOFSA-N
    • SMILES: ClC1=C(C=CC(=C1)/C=C1/C(=O)OC(C2C=CC=CC=2)=N/1)Cl

Computed Properties

  • Exact Mass: 317.00117
  • Monoisotopic Mass: 317.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.8
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 453.9°C at 760 mmHg
  • Flash Point: 228.3°C
  • Refractive Index: 1.636
  • PSA: 38.66
  • LogP: 3.77350
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